N-(1,3-benzodioxol-5-ylmethyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-hydroxy-2-oxo-1-phenylquinoline-3-carboxamide
• InChI: InChI=1S/C24H18N2O5/c27-22-17-8-4-5-9-18(17)26(16-6-2-1-3-7-16)24(29)21(22)23(28)25-13-15-10-11-19-20(12-15)31-14-30-19/h1-12,27H,13-14H2,(H,25,28)
• InChI Key: QJNHVPBOVVFHHR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=C(C4=CC=CC=C4N(C3=O)C5=CC=CC=C5)O
• Molecular Formula: C24H18N2O5
• Molecular Weight: 414.4 g/mol
• CAS No.: 1040645-67-7

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide is a useful research compound. Its molecular formula is C24H18N2O5 and its molecular weight is 414.417. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioisosteric Enhancements

Research has shown that bioisosteric replacements in similar compounds can significantly enhance analgesic properties. Specifically, the replacement of the benzyl phenyl ring in N-benzyl-4-hydroxy-6,7-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxamides with an isosteric heterocycle has been found to notably increase analgesic activity, particularly for 3-pyridine derivatives (Ukrainets, Mospanova, & Davidenko, 2016).

Antimicrobial Applications

Another study synthesized a series of compounds, demonstrating significant in vitro antibacterial and antifungal activities against various pathogens. This research suggests the potential of these compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Medicinal Chemistry Advances

The discovery of quinolinone-3-carboxamide derivatives as potent and orally bioavailable CFTR potentiators represents a significant advancement in treating cystic fibrosis. This work highlights the compound's development through high-throughput screening and subsequent optimization for medicinal use (Hadida et al., 2014).

Synthetic Methodologies

The synthesis of new 3-oxo(thioxo)-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid derivatives showcases innovative approaches to creating complex molecules with potential biological applications. This work expands the toolbox available for synthetic chemists in drug discovery (Dyachenko & Vovk, 2012).

Pharmacological Insights

A study on the regioselectivity of N-ethylation reactions of similar compounds provides insights into the chemical behavior important for designing compounds with desired biological activities. Such understanding aids in the development of new drugs with specific pharmacological properties (Batalha et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been reported to exhibit anticancer activity against various cancer cell lines .

Mode of Action

It is known that similar compounds cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Biochemical Pathways

It is known that similar compounds have an effect on microtubules and their component protein, tubulin . Microtubule-targeting agents cause mitotic blockade and cell apoptosis by modulating microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

Similar compounds have been reported to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may have a similar effect on cells.

Action Environment

It is known that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other molecules .

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other benzodioxole derivatives, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules .

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1-phenyl-1,2-dihydroquinoline-3-carboxamide at different dosages in animal models have not been reported in the literature .